Cas no 30362-70-0 (1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate)

1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate structure
30362-70-0 structure
Product name:1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate
CAS No:30362-70-0
MF:C11H17N3O2
MW:223.271582365036
CID:311633
PubChem ID:35207

1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate
    • 1-(4,6-diethyl-1,3,5-triazin-2-yl)ethyl acetate
    • DTXSID30275249
    • 30362-70-0
    • Inchi: InChI=1S/C11H17N3O2/c1-5-9-12-10(6-2)14-11(13-9)7(3)16-8(4)15/h7H,5-6H2,1-4H3
    • InChI Key: IBYXFDWSEQNQJW-UHFFFAOYSA-N
    • SMILES: CCC1=NC(CC)=NC(C(OC(=O)C)C)=N1

Computed Properties

  • Exact Mass: 223.13221
  • Monoisotopic Mass: 223.132077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.09
  • Boiling Point: 385.2°Cat760mmHg
  • Flash Point: 186.8°C
  • Refractive Index: 1.499
  • PSA: 64.97

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